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Compound of Interest

Compound Name: 4,4"-Vinylenedipyridine

Cat. No.: B072092

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Vinylenedipyridine, also known as trans-1,2-bis(4-pyridyl)ethylene, is a symmetrical
organic compound belonging to the dipyridine derivative family.[1] Its rigid, planar structure and
the presence of two nitrogen atoms make it a versatile building block and ligand in various
fields of chemical research. This technical guide provides a comprehensive overview of its
chemical properties, structure, synthesis, and applications, tailored for professionals in
research and development.

Chemical Structure and Identification

4.,4'-Vinylenedipyridine consists of two pyridine rings linked by a trans-ethene bridge. This
conjugation influences its electronic and photophysical properties.

Molecular Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b072092?utm_src=pdf-interest
https://www.benchchem.com/product/b072092?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4196697.htm
https://www.benchchem.com/product/b072092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 4-[(E)-2-pyridin-4-ylethenyl]pyridine[2][3]
CAS Number 13362-78-2[1][2][4][5]

Molecular Formula C12H10N2[1][5][6]

Molecular Weight 182.22 g/mol [1][5]

| Synonyms | trans-1,2-Bis(4-pyridyl)ethylene, 1,2-Di(4-pyridyl)ethylene, (E)-1,2-di(pyridin-4-
yhethene[1][3][5] |

Physicochemical Properties

The physical and chemical properties of 4,4'-Vinylenedipyridine are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
experimental setups.

Table of Physicochemical Properties

Property Value Source

Light brown to dark brown
Appearance i [11[4]
crystalline powder

Melting Point 148-152 °C [11[2][4][6]
Boiling Point (Predicted) 334.1+11.0°C [1112114]
Density (Predicted) 1.145 + 0.06 g/cm3 [1][41[6]
pKa (Predicted) 5.50 £ 0.26 [1112][4]

- Slightly soluble in Chloroform
Solubility [1](4][6]
and Methanol

| Storage Temperature | Room Temperature, in a dark, dry, and sealed container |[1][4][6] |

Spectroscopic Data
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Spectroscopic analysis is fundamental for the characterization of 4,4'-Vinylenedipyridine.

e 1H NMR (400 MHz, CDCIs): The proton NMR spectrum is characterized by three main
signals: a doublet at approximately & 8.62 (d, J = 4Hz, 4H) corresponding to the aromatic
protons adjacent to the nitrogen atoms, a doublet at & 7.61 (d, J = 4Hz, 4H) for the other
aromatic protons, and a singlet at & 7.55 (s, 2H) for the vinylic protons.[1]

e 13C NMR: The carbon NMR spectrum provides information on the carbon framework of the
molecule.[7]

e Mass Spectrometry (GC-MS): The mass spectrum shows a prominent molecular ion peak
corresponding to its molecular weight.[5]

« Infrared (IR) Spectroscopy: The IR spectrum displays characteristic bands for C=C stretching
of the vinyl group and the pyridine rings.[8]

Synthesis and Experimental Protocols

A common method for the synthesis of 4,4'-Vinylenedipyridine involves the reaction of 4-
methylpyridine with 4-pyridinecarboxaldehyde.[1]

Experimental Protocol: Synthesis from 4-Methylpyridine
and 4-Pyridinecarboxaldehyde

Objective: To synthesize trans-1,2-bis(4-pyridyl)ethene.

Materials:

4-Methylpyridine

4-Pyridinecarboxaldehyde

Lithium diisopropylamide (LDA) solution in THF

Acetic acid

Tetrahydrofuran (THF)
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Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

Magnetic stirrer and heating mantle

Rotary evaporator

Column chromatography setup (silica gel)

Procedure:

In a round-bottom flask under an inert atmosphere, a solution of LDA (e.g., 3.0 mLofa1l.5M
solution in THF, 4.32 mmol) is cooled to -70 °C.[1]

 To this cooled solution, 4-methylpyridine (400 pL, 4.12 mmol) is added dropwise with stirring.
[1]

» Under light-avoiding conditions, 4-pyridinecarboxaldehyde (465 uL, 4.12 mmol) is added
slowly to the reaction mixture.[1]

» After the addition is complete, 10 mL of acetic acid is added, and the mixture is refluxed for
24 hours. The solution is expected to turn yellow.[1]

e The solvent is removed under reduced pressure using a rotary evaporator to yield a light
yellow solid.[1]

e The crude product is purified by column chromatography on silica gel to afford the pure 4,4'-
Vinylenedipyridine.[1]
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Reactants
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Caption: Synthetic workflow for 4,4'-Vinylenedipyridine.

Reactivity and Applications

4,4'-Vinylenedipyridine is a valuable compound in several areas of chemistry due to its
structural and electronic properties.

o Coordination Chemistry: The pyridine nitrogen atoms act as excellent ligands for
coordinating with metal ions, leading to the formation of a wide variety of metal-organic
frameworks (MOFs) and coordination polymers.[1][4] These materials have potential
applications in gas storage, catalysis, and sensing.

» Organic Synthesis: It serves as a precursor in the synthesis of more complex organic
molecules and is used in reactions such as the Suzuki coupling.[1][4]

» Polymer Science: It can be used as a monomer or a cross-linking agent in the synthesis of
polymers.[1][4] The resulting polymers often exhibit interesting electronic or optical
properties.

» Peptide Synthesis: It has also been utilized as a reagent in the synthesis of peptides and
peptidomimetics.[1][4]
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Caption: Applications of 4,4'-Vinylenedipyridine.

Safety Information

4,4'-Vinylenedipyridine is irritating to the eyes, respiratory system, and skin.[2][6] It is
recommended to handle this chemical in a well-ventilated area, wearing appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat.[2][6] In case of contact
with eyes, rinse immediately with plenty of water and seek medical advice.[2][6]

Conclusion

4,4'-Vinylenedipyridine is a compound of significant interest due to its unique structural
features and versatile reactivity. Its ability to act as a rigid linker and a bidentate ligand makes it
a cornerstone in the construction of supramolecular assemblies and functional materials. The
information provided in this guide serves as a valuable resource for researchers and
professionals engaged in chemical synthesis, materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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